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Assay Type
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Activity
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Comparison

N-trans-
Feruloylputrescine (from
Eggplant fruit) [1]

DPPH, ABTS, Lipid

Peroxidation
Inhibition

Eggplant fruit extract

(containing the
compound) showed

the highest activity:
54.61 μg AAE/g
(DPPH) and 59.96 μg
AAE/g (ABTS) [1].

Significantly reduced

ROS levels and inhibited
lipid peroxidation induced

by 2-nonenal in skin
keratinocytes. Activity

was ~3.7x higher than
eggplant leaf extract [1].

Diferuloylputrescine
(DFP) & p-Coumaroyl-
feruloylputrescine (CFP)
(from Corn fiber) [2]

Inhibition of lipid
hydroperoxides,

propanal, and
hexanal in oil-in-

water emulsions.

Showed high
antioxidant activity;

contributed
significantly to the

effect of untreated
corn fiber [2].

The activity of ferulated
oligosaccharides was

higher than that of an
equivalent amount of free

ferulic acid, suggesting
the conjugated forms are

potent [2].

Red Corn Variety
(contains various
phenolics, context for

feruloyl derivatives) [3]

ABTS, DPPH,

FRAP

Exhibited

significantly higher
levels of total

phenolics and
flavonoids and

Used as a benchmark for

high antioxidant capacity
in cereals, where such

phenolamides are
abundant.
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consequently, the
strongest antioxidant

capacity among the
varieties tested [3].

Detailed Experimental Methodologies

The data in the table is supported by the following experimental protocols:

Antioxidant Capacity Assays (DPPH & ABTS) [1]: The free radical scavenging ability of eggplant
extracts was evaluated using DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid)) assays. Results were expressed in micrograms of Ascorbic Acid
Equivalents per gram (μg AAE/g), allowing for a standardized comparison of radical quenching

potential.
Lipid Peroxidation Inhibition Assay [1]: Lipid peroxidation was induced in arachidonic acid using

an iron/ascorbic acid radical generation system. The extent of oxidation was measured by quantifying
the remaining arachidonic acid using High-Performance Liquid Chromatography (HPLC) with UV

detection at 210 nm. A higher residual amount of arachidonic acid indicates stronger antioxidant
protection against lipid degradation.

Emulsion-Based Antioxidant Activity [2]: The antioxidant efficacy of corn fiber and its purified
compounds was tested in a rapeseed-fish oil-in-water emulsion. Activity was determined by

measuring the inhibition of primary oxidation products (lipid hydroperoxides) and secondary volatile
oxidation products (propanal and hexanal), which is a relevant model for food and biological systems.

Proposed Antioxidant Mechanism of
Feruloylputrescine

The following diagram illustrates the general antioxidant mechanism by which Feruloylputrescine and

related phenolamides are believed to act, based on the context of the search results.
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The provided research strongly indicates that Feruloylputrescine and its derivatives are potent antioxidants.

For a comprehensive comparison guide, you may need to consult specialized databases or conduct further

literature searches to gather quantitative data on its performance against a wider array of standard

antioxidants like tocopherols, quercetin, or common ascorbic acid benchmarks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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